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Compound of Interest

Compound Name: Oleyl alcohol

Cat. No.: B1678992

Introduction

Oleyl alcohol, a non-ionic, unsaturated fatty alcohol, is a versatile excipient with a long history
of use in the pharmaceutical and cosmetic industries. Its unique physicochemical properties,
including its liquid state at room temperature and its amphiphilic nature, make it a valuable
component in a wide range of formulations. This technical guide provides an in-depth overview
of oleyl alcohol, focusing on its synthesis, properties, and key applications in drug delivery,
with detailed experimental protocols and mechanistic insights relevant to researchers and drug
development professionals.

Physicochemical Properties

Oleyl alcohol's utility in pharmaceutical formulations is underpinned by its distinct
physicochemical characteristics. A summary of these properties is presented in Table 1.

Table 1: Physicochemical Properties of Oleyl Alcohol

© 2025 BenchChem. All rights reserved. 1/11 Tech Support


https://www.benchchem.com/product/b1678992?utm_src=pdf-interest
https://www.benchchem.com/product/b1678992?utm_src=pdf-body
https://www.benchchem.com/product/b1678992?utm_src=pdf-body
https://www.benchchem.com/product/b1678992?utm_src=pdf-body
https://www.benchchem.com/product/b1678992?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1678992?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory

Check Availability & Pricing

Property Value Reference(s)
Chemical Name (2)-Octadec-9-en-1-ol [1]
Synonyms Oleic alcohol, Octadecenol [1][2]
CAS Number 143-28-2 [1]
Molecular Formula C18H360 [1]
Molecular Weight 268.48 g/mol
Appearance (.Zok.)rless to pale yellow oily e
liquid
Odor Mild, characteristic odor [3]
Melting Point 6-7 °C [4]
Boiling Point ~330-360 °C at 760 mmHg [3]
Density ~0.849 g/cm3 at 20 °C [3]
Solubility Insoluble in water; soluble in 5]
alcohol, ether, and chloroform.
lodine Value Approximately 85-95 -
HLB Value ~1 [6]

Synthesis of Oleyl Alcohol

Oleyl alcohol is primarily produced through the reduction of oleic acid or its esters. The most
common industrial method is the catalytic hydrogenation of methyl oleate. For laboratory-scale
synthesis that preserves the double bond, the Bouveault-Blanc reduction is a classic and
effective method.[5][7]

Bouveault-Blanc Reduction

This method involves the reduction of an ester (e.g., ethyl oleate) to a primary alcohol using
sodium metal in the presence of an absolute alcohol, typically ethanol.[7]
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Bouveault-Blanc Reduction for Oleyl Alcohol Synthesis

Experimental Protocol: Bouveault-Blanc Reduction of
Ethyl Oleate

Materials:

Ethyl oleate

Sodium metal

Absolute ethanol

Hydrochloric acid (for neutralization)

Diethyl ether (for extraction)

Anhydrous sodium sulfate (for drying)

Distillation apparatus

Procedure:
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 In a round-bottom flask equipped with a reflux condenser, dissolve ethyl oleate in an excess
of absolute ethanol.

o Carefully add small pieces of sodium metal to the solution. The reaction is exothermic and
will generate hydrogen gas, so proper ventilation and safety precautions are essential.

e Once the sodium has completely reacted, cool the flask and cautiously add water to
hydrolyze the sodium ethoxide.

» Neutralize the solution with dilute hydrochloric acid.

» Transfer the mixture to a separatory funnel and extract the oleyl alcohol with diethyl ether.
o Wash the organic layer with water, then dry it over anhydrous sodium sulfate.

» Remove the diethyl ether by rotary evaporation.

o Purify the crude oleyl alcohol by vacuum distillation.

Applications in Drug Delivery

Oleyl alcohol's amphiphilic nature and its ability to interact with biological membranes make it
a valuable excipient in various drug delivery systems.

Penetration Enhancer in Topical and Transdermal
Formulations

Oleyl alcohol is widely recognized for its ability to enhance the permeation of drugs across the
stratum corneum, the primary barrier of the skin.[8] It is believed to function by disrupting the
highly ordered lipid lamellae of the stratum corneum, thereby increasing the fluidity of the lipid
bilayers and facilitating drug diffusion.
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Mechanism of Oleyl Alcohol as a Penetration Enhancer

Experimental Protocol: In Vitro Skin Permeation Study
using Franz Diffusion Cells

Objective: To evaluate the effect of oleyl alcohol on the in vitro permeation of a model drug
through a skin membrane.

Materials:

Franz diffusion cells

Excised human or animal skin (e.g., porcine ear skin)

Model drug (e.g., ibuprofen, diclofenac)

Phosphate buffered saline (PBS), pH 7.4 (receptor medium)

Oleyl alcohol

Solvent for formulation (e.g., propylene glycol, ethanol)
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» High-performance liquid chromatography (HPLC) system for drug quantification
Procedure:

o Skin Preparation: Thaw frozen skin and cut it into appropriate sizes to fit the Franz diffusion
cells. Mount the skin on the receptor compartment with the stratum corneum facing the
donor compartment.

e Receptor Compartment: Fill the receptor compartment with pre-warmed (32°C) PBS,
ensuring no air bubbles are trapped beneath the skin.

o Formulation Preparation: Prepare the drug formulation with and without a specific
concentration of oleyl alcohol (e.g., 1-5% w/v).

e Dosing: Apply a known amount of the formulation to the skin surface in the donor
compartment.

o Sampling: At predetermined time intervals (e.g., 0, 1, 2, 4, 6, 8, 12, 24 hours), withdraw an
aliquot of the receptor medium and replace it with an equal volume of fresh, pre-warmed
medium.

o Sample Analysis: Analyze the drug concentration in the collected samples using a validated
HPLC method.

o Data Analysis: Calculate the cumulative amount of drug permeated per unit area over time
and determine the steady-state flux (Jss) and the permeability coefficient (Kp).
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Workflow for an In Vitro Skin Permeation Study
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Component of Nanoemulsions and Microemulsions

Oleyl alcohol can act as an oil phase or a co-surfactant in the formulation of nanoemulsions
and microemulsions. These lipid-based systems are effective in solubilizing poorly water-
soluble drugs and enhancing their oral bioavailability and topical delivery.

Experimental Protocol: Formulation of an Oleyl Alcohol-
Based Nanoemulsion

Objective: To prepare and characterize a stable oil-in-water (O/W) nanoemulsion using oleyl
alcohol as the oil phase.

Materials:

Oleyl alcohol (oil phase)

A non-ionic surfactant (e.g., Tween 80, Polysorbate 20)

A co-surfactant (e.g., Transcutol®, propylene glycol)

Purified water (aqueous phase)

High-shear homogenizer or ultrasonicator

Particle size analyzer (e.g., dynamic light scattering)
Procedure:
e Phase Preparation:
o Oil Phase: Dissolve the drug in oleyl alcohol.
o Aqueous Phase: Dissolve the surfactant and co-surfactant in purified water.
» Emulsification:

o Slowly add the oil phase to the aqueous phase while stirring at a moderate speed.
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o Subject the coarse emulsion to high-shear homogenization or ultrasonication to reduce the
droplet size to the nano-range.

e Characterization:

[¢]

Droplet Size and Polydispersity Index (PDI): Measure using dynamic light scattering.

[e]

Zeta Potential: Determine the surface charge of the droplets.

o

Morphology: Visualize the nanoemulsion droplets using transmission electron microscopy
(TEM).

o

Stability Studies: Assess the physical stability of the nanoemulsion under different storage
conditions (e.g., temperature, time).

Safety and Regulatory Status

Oleyl alcohol is generally regarded as a safe, non-toxic, and non-irritating material for topical
applications at typical concentrations used in pharmaceutical and cosmetic products.[9] It has
been reviewed by the Cosmetic Ingredient Review (CIR) Expert Panel, which concluded that it
is safe for use in cosmetics.[9] For pharmaceutical use, it is listed in the FDA's Inactive
Ingredient Database.

Conclusion

Oleyl alcohol is a multifunctional excipient with well-established applications in pharmaceutical
and cosmetic formulations. Its role as a penetration enhancer, emulsifier, and component of
advanced drug delivery systems like nanoemulsions makes it a valuable tool for researchers
and drug development professionals. The detailed protocols and mechanistic insights provided
in this guide offer a solid foundation for the effective utilization of oleyl alcohol in the
development of novel and efficacious drug products.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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